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Introduction

HA-100, an isoquinoline sulfonamide derivative, is a potent inhibitor of several protein kinases.
Its ability to modulate key signaling pathways has led to its use as a valuable research tool in
various fields, including smooth muscle physiology, stem cell biology, and neuroscience. This
technical guide provides a comprehensive overview of the target pathways of HA-100, detailing
its mechanism of action, inhibitory concentrations, and the experimental protocols used to
elucidate its function.

Core Target Pathways and Mechanism of Action

HA-100 primarily exerts its effects by competitively inhibiting the ATP-binding sites of several
serine/threonine kinases. Its main targets include Protein Kinase A (PKA), Protein Kinase C
(PKC), cGMP-dependent Protein Kinase (PKG), Myosin Light Chain Kinase (MLCK), and Rho-
associated coiled-coil containing protein kinase (ROCK).[1] By blocking the activity of these
kinases, HA-100 disrupts downstream signaling cascades involved in a multitude of cellular
processes.

Data Presentation: Inhibitory Activity of HA-100

The following table summarizes the quantitative data on the inhibitory potency of HA-100
against its primary kinase targets. The IC50 (half-maximal inhibitory concentration) and Ki
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(inhibition constant) values have been compiled from various studies.

. . Mode of
Target Kinase IC50 (pM) Ki (M) . Reference
Inhibition
cGMP-
dependent -
o 4 1.4 ATP-competitive [2]
Protein Kinase
(PKG)
cAMP-dependent
Protein Kinase 8 2.3 ATP-competitive 2]
(PKA)
Protein Kinase C -
12 6.5 ATP-competitive [2]
(PKC)
Myosin Light
Chain Kinase 240 61 ATP-competitive [2]
(MLCK)
Not explicitly
quantified in
Rho-associated initial screens, N
) ) - ATP-competitive [2]
Kinase (ROCK) but widely used
as a ROCK
inhibitor.

Signaling Pathways Modulated by HA-100

HA-100's broad-spectrum kinase inhibitory activity allows it to influence several critical
signaling pathways.

PKA, PKC, and PKG Signaling

PKA, PKC, and PKG are key regulators of numerous cellular functions, including metabolism,
gene expression, and cell proliferation. HA-100's inhibition of these kinases can lead to
widespread effects depending on the cell type and context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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